2-Chloro-3-(cyanomethyl)benzoic acid
Cat. No. B8565681
M. Wt: 195.60 g/mol
InChI Key: SLDMFSRVDPMLQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][c:3]1[c:4]([Cl:12])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10][cH:11]1.[K:13][C:14]#[N:15].[O:16]=[CH:17][N:18]([CH3:19])[CH3:20].[OH2:21]>>[CH2:2]([c:3]1[c:4]([Cl:12])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10][cH:11]1)[C:14]#[N:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc(CBr)c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#C[K]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#CCc1cccc(C(=O)O)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
